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Compound of Interest

Compound Name: Methyl 3-formylbenzoate

Cat. No.: B109038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of methyl 3-
formylbenzoate, with a focus on its boiling point. It also outlines a comprehensive
experimental protocol for boiling point determination of high-boiling compounds and illustrates
a key synthetic application of this versatile reagent.

Core Physical and Chemical Data of Methyl 3-
formylbenzoate

Methyl 3-formylbenzoate is a solid at room temperature.[1][2] While an experimentally
determined boiling point at atmospheric pressure is not readily available in the literature, likely
due to potential decomposition at high temperatures, its other key physical properties have
been documented. For high-boiling-point compounds such as this, the boiling point is typically
determined under reduced pressure (vacuum distillation).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b109038?utm_src=pdf-interest
https://www.benchchem.com/product/b109038?utm_src=pdf-body
https://www.benchchem.com/product/b109038?utm_src=pdf-body
https://www.benchchem.com/product/b109038?utm_src=pdf-body
https://www.benchchem.com/product/b109038?utm_src=pdf-body
https://www.benchchem.com/product/b109038?utm_src=pdf-body
https://www.orgchemboulder.com/Technique/Procedures/Distillation/Distillation.shtml
https://en.wikipedia.org/wiki/Vacuum_distillation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CoHsO3 [3][4]
Molecular Weight 164.16 g/mol [3114]
Melting Point 48-52 °C [11[2]
Form Solid [1](2]
CAS Number 52178-50-4 [31[4]

Experimental Protocol: Boiling Point Determination
by Vacuum Distillation

Given the high boiling point expected for an aromatic ester like methyl 3-formylbenzoate,
vacuum distillation is the preferred method for determining its boiling point to prevent
decomposition.[1] This protocol outlines the general procedure.

Objective: To determine the boiling point of a high-boiling-point liquid at a reduced pressure.
Apparatus:

Round-bottom flask

e Stir bar

o Claisen adapter

e Ground-glass thermometer
e Condenser

e Vacuum adapter

e Receiving flask

e Heating mantle or oil bath
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Vacuum pump or water aspirator

Vacuum trap

Manometer (for pressure measurement)

Thick-walled vacuum tubing

Grease for ground-glass joints

Procedure:

o Apparatus Assembly:

o Inspect all glassware for cracks or defects before assembly.[5]

o Place a stir bar and the sample (at least 5 mL) into the distilling flask. Boiling stones are
not suitable for vacuum distillation.[5]

o Grease all ground-glass joints to ensure a tight seal.[5]

o Assemble the vacuum distillation apparatus as shown in the workflow diagram below. A
Claisen adapter is recommended to minimize bumping.[5]

o Connect the vacuum adapter via a vacuum trap to the vacuum source.[5]

o Distillation Process:

o Turn on the vacuum source to reduce the pressure within the apparatus. Check for any
leaks (hissing sounds).[5]

o Once a stable, low pressure is achieved, begin heating the distilling flask using a heating
mantle or oil bath.[6][7]

o Observe the sample for boiling and the subsequent condensation of the vapor on the
thermometer bulb.
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o Record the temperature when the vapor temperature is stable, and the distillate is
collecting in the receiving flask. This stable temperature is the boiling point at the recorded
pressure.[1][6]

o Record the pressure from the manometer.[5]

e Shutdown:

o Remove the heat source and allow the apparatus to cool to room temperature.[5]

o Slowly reintroduce air into the system to equalize the pressure before turning off the
vacuum source.[5]
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Experimental Workflow for Vacuum Distillation
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Workflow for boiling point determination.
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Synthetic Application: Porphyrin Synthesis

Methyl 3-formylbenzoate is a key starting material in the synthesis of complex molecules
such as meso-Tetrakis(3-carboxyphenyl)porphyrin.[8] Porphyrins are a class of macrocyclic
compounds with a wide range of applications, and their synthesis often involves the
condensation of an aldehyde with pyrrole.[9]

The general synthetic pathway involves the reaction of methyl 3-formylbenzoate with pyrrole
in a suitable solvent, followed by hydrolysis of the ester groups to yield the final carboxylic acid-

functionalized porphyrin.

Synthesis of meso-Tetrakis(3-carboxyphenyl)porphyrin

Methyl 3-formylbenzoate

Condensation Reaction
(e.g., in Propionic Acid)

meso-Tetrakis(3-methoxycarbonylphenyl)porphyrin

meso-Tetrakis(3-carboxyphenyl)porphyrin
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Porphyrin synthesis from methyl 3-formylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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